Ammonium sulfate, ReagentPlus(R), >=99.0%

• CAS No.: 7783-20-2
• Product Name: Ammonium sulfate, ReagentPlus(R), >=99.0%
• Molecular Formula: (NH4)2SO4; H8N2O4S
• Molecular Weight: 115.11 g/mol
• IUPAC Name: azane;sulfuric acid
• Standard InChI: InChI=1S/H3N.H2O4S/c;1-5(2,3)4/h1H3;(H2,1,2,3,4)
• Standard InChIKey: BFNBIHQBYMNNAN-UHFFFAOYSA-N
• Isomeric SMILES: [NH4+].[NH4+].[O-]S(=O)(=O)[O-]
• Impurities: Today`s commercial ammonium sulfate is generally of high purity (> 99 %), with a water content of < or = 0.2% w/w, heavy metals < or = 5 mg/kg and iron < or = 5 mg/kg, and free acid < or = 0.01% w/w.
• SMILES: N.OS(=O)(=O)O
• Canonical SMILES: [NH4+].[NH4+].[O-]S(=O)(=O)[O-]
• Colorform: White or brown orthorhombic crystals; Orthorhombic crystals or white granules; Brownish gray to white crystals according to degree of purity
• Density: 1.78 at 59 °F (USCG, 1999); 1.77 g/cu cm
• Melting Point: Mp 513 ° (sealed tube); 280 °C (decomposes)
• Physical Description: Ammonium sulfate is a white odorless solid. Sinks and dissolves in water. (USCG, 1999); DryPowder; DryPowder, PelletsLargeCrystals; DryPowder, PelletsLargeCrystals, Liquid; Liquid; OtherSolid; PelletsLargeCrystals; PelletsLargeCrystals, Liquid; WetSolid; White powder, shining plates or crystalline fragments
• Description: Ammonium sulfate is a white odorless solid. Sinks and dissolves in water. (USCG, 1999); Ammonium sulfate is an inorganic sulfate salt obtained by reaction of sulfuric acid with two equivalents of ammonia. A high-melting (decomposes above 280℃) white solid which is very soluble in water (70.6 g/100 g water at 0℃; 103.8 g/100 g water at 100℃), it is widely used as a fertilizer for alkaline soils. It has a role as a fertilizer. It is an ammonium salt and an inorganic sulfate salt.; Sulfuric acid diammonium salt. It is used in CHEMICAL FRACTIONATION of proteins.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: Freely soluble in water, insoluble in ethanol; In water, 76.4 g/100 g water at 25 °C; In water: g ammonium sulfate/100 g saturated solution: 41.22 at 0 °C; 43.47 at 25 °C; 50.42 at 100 °C; In water (g/100 g H2O): 70.6 at 0 °C; 76.7 at 25 °C; 103.8 at 100 °C; Insoluble in acetone, ethanol; Solubility decreases with addition of ammonia: at 10 °C, from 73 g in 100 g of water, to 18 g in 100 g of 24.5% aqueous ammonia
• Synonyms: Ammonium Sulfate; Sulfate, Ammonium
• Vapor Pressure: Vapor pressure of saturated solution: 0.901 kPa at 10 °C; 1.319 kPa at 15 °C; 1.871 kPa at 20 °C; 2.573 kPa at 25 °C; 3.439 kPa at 30 °C; 4.474 kPa at 35 °C
• PubChem Compound: 16211166
• Last Modified: Nov 11 2021